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Compound of Interest

Compound Name:
3-Bromo-6-methylpyrazine-2-

carbonitrile

CAS No.: 2090967-50-1

Cat. No.: B6338392

Get Quote

Executive Summary: The Scaffold vs. The Hazard
Bromopyrazine nitriles (e.g., 5-bromo-2-pyrazinecarbonitrile) are ubiquitous scaffolds in

medicinal chemistry, particularly in the development of kinase inhibitors and heterocyclic drug

candidates. Their utility stems from the orthogonal reactivity of the bromine (susceptible to

Suzuki/Buchwald couplings) and the nitrile (precursor to amines, amides, or heterocycles).

However, this chemical utility masks a significant safety profile. These compounds possess a

"dual-threat" toxicology: the acute toxicity associated with halogenated heteroaromatics and the

latent potential for cyanide liberation under specific metabolic or environmental conditions. This

guide moves beyond standard Safety Data Sheet (SDS) boilerplate to provide a mechanism-

based handling strategy.

Chemical Identity & Hazard Profiling[1]
The Core Compound
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While various isomers exist, 5-Bromo-2-pyrazinecarbonitrile (CAS: 76536-99-7) serves as the

reference standard for this class.

Property Specification Safety Implication

Physical State Solid (Crystalline powder)

High risk of

inhalation/particulate

dispersion.

Melting Point 115–117 °C
Thermal decomposition risk

during aggressive drying.

Reactivity Electrophilic Aromatic
Sensitizer potential; reacts with

nucleophiles (DNA/Proteins).

Hydrolysis

Nitrile

Acid +

(or HCN)

CRITICAL: Acidic hydrolysis

can liberate HCN gas.

GHS Classification & Mechanistic Toxicology
Signal Word: DANGER

Acute Toxicity (Oral/Dermal/Inhalation): Category 3/4.

Mechanism:[1][2][3] Pyrazines are electron-deficient. Upon ingestion or absorption, the

halogenated ring can act as an alkylating agent. Furthermore, while aromatic nitriles are

metabolically more stable than aliphatic nitriles, oxidative enzymatic attack (P450) can

destabilize the ring, potentially releasing cyanide ions (

) systemically [1].

Skin/Eye Irritation: Category 2/2A.

Mechanism:[1][2][3] The bromine atom renders the pyrazine ring highly electrophilic,

causing rapid reaction with nucleophilic residues (cysteine/lysine) on skin proteins, leading

to sensitization and contact dermatitis.
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Thermal Decomposition:

Fire Hazard: Combustion releases Hydrogen Bromide (HBr), Nitrogen Oxides (

), and Hydrogen Cyanide (HCN).

Engineering Controls & Personal Protective
Equipment (PPE)
Reliance on PPE alone is a failure of safety planning. We utilize a "Swiss Cheese" model of

defense, where engineering controls are the primary barrier.

Visualization: The Hierarchy of Defense
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Bromopyrazine Nitrile
(Dust/Vapor)

Engineering Control:
Class II Biosafety Cabinet

or Vented Enclosure

 Containment

Admin Control:
SOPs + Decon Protocols

 Leakage?

PPE:
Double Nitrile Gloves

+ P100 Respirator

 Exposure?

Researcher Safety

 Final Barrier

Click to download full resolution via product page

Figure 1: The barrier defense system. Note that PPE is the final, not first, line of defense.

PPE Specifications Table
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Component Material Standard Rationale

Gloves

Double Gloving: Nitrile

(0.11mm) inner / Nitrile

(0.2mm) outer

Halogenated heterocycles can

permeate thin nitrile. Double

gloving increases

breakthrough time >480 mins.

Respiratory P100 / N95 (if outside hood)
Fine crystalline dust is easily

inhaled.

Eye Protection
Chemical Goggles (ANSI

Z87.1)

Face shield required during

synthesis (reflux) to prevent

splash absorption.

Body Tyvek Lab Coat

Prevents dust accumulation on

cotton clothing which can act

as a secondary exposure

source.

Operational Protocols: Synthesis & Handling
Weighing and Transfer (The Highest Risk Step)
Static electricity can cause bromopyrazine nitrile powder to "jump," creating an invisible

aerosol.

Preparation: Place the balance inside a fume hood or vented enclosure. If not possible, use

a powder containment hood.

Anti-Static Measures: Use an ionizing bar or anti-static gun on the spatula and weigh boat

before transfer.

The "Wet" Technique: If the synthesis allows, pre-weigh the solvent in the flask, then add the

solid directly to the solvent to immediately suppress dust generation.

Reaction Safety (The "Cyanide Contingency")
Acidic Conditions: Never expose bromopyrazine nitriles to strong acids (HCl,

) without a scrubber. Acid hydrolysis of the nitrile group can generate HCN gas in situ.
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Quenching:

Cool reaction mixture to <5°C.

If acidic workup is necessary, ensure pH is monitored.

Bleach Trap: Keep a beaker of 10% sodium hypochlorite (bleach) in the hood. Any spills or

cleaning of glassware should be treated with bleach first to oxidize potential cyanide/nitrile

residues to cyanates (less toxic) [2].

Waste Management
Improper disposal is a common violation.

Stream A (Halogenated): Mother liquors and organic solvents.

Stream B (Solid Waste): Contaminated gloves, paper towels.

Stream C (Aqueous/Cyanide Potential): Any aqueous layer from extraction must be kept at

pH > 10. Do not mix with Acid Waste. Label clearly: "Potential Cyanide Generation - DO NOT

ACIDIFY."

Emergency Response & First Aid
Fire Scenario (HCN Evolution)
In the event of a fire involving >5g of material, standard ABC extinguishers are sufficient, but

Self-Contained Breathing Apparatus (SCBA) is mandatory for responders due to HCN and HBr

evolution.

Exposure Response Logic
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Exposure Incident Identify Type

Dermal Contact

Inhalation

Ingestion

Wash 15min
(Soap/Water)

Discard Clothing

Fresh Air
Oxygen if labored

Monitor for CN signs

Do NOT induce vomiting
Transport to ER

Suspect CN Poisoning

Medical Alert:
Mention Nitrile/Pyrazine

Possible Cyanide Antidote needed

Click to download full resolution via product page

Figure 2: Emergency decision tree.[4] Note the specific instruction to alert medical personnel

about potential cyanide involvement.

Antidote Awareness
While rare for this specific compound, medical personnel should be informed of the nitrile

functionality. The standard cyanide antidote (Hydroxocobalamin) may be relevant in severe

ingestion cases [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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